Cas no 87087-25-0 ((2E)-3-(Isoquinolin-7-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(Isoquinolin-7-yl)prop-2-enoic acid
• CAS No: 87087-25-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 5737441
• PubChem ID: 82580092
• Update Time: 2023-11-10

(2E)-3-(Isoquinolin-7-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(7-isoquinolinyl)-, (E)- (9CI)
• (2E)-3-(Isoquinolin-7-yl)prop-2-enoicacid
• EN300-1457200
• 87087-25-0
• (2E)-3-(Isoquinolin-7-yl)prop-2-enoic acid

• Inchi： 1S/C12H9NO2/c14-12(15)4-2-9-1-3-10-5-6-13-8-11(10)7-9/h1-8H,(H,14,15)/b4-2+
• InChI Key： PZBDFTVHFVEVHK-DUXPYHPUSA-N
• SMILES： C(O)(=O)/C=C/C1=CC2=C(C=C1)C=CN=C2

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids